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Compound of Interest

Compound Name: Cyclopropanesulfonyl! chloride

Cat. No.: B164270

Safe Handling and Disposal of
Cyclopropanesulfonyl Chloride

For Immediate Reference: This document provides crucial safety protocols for the handling,
use, and disposal of Cyclopropanesulfonyl chloride in a laboratory setting. Adherence to
these guidelines is essential for ensuring personnel safety and regulatory compliance.

Cyclopropanesulfonyl chloride is a corrosive and moisture-sensitive liquid that requires
stringent safety measures to prevent severe skin burns, eye damage, and respiratory irritation.
[1] Its reactivity with water can lead to the release of toxic and corrosive gases.[2] This guide
outlines the necessary personal protective equipment (PPE), operational procedures, and
disposal plans for researchers, scientists, and drug development professionals.

Chemical Hazard and Property Overview

A summary of the key hazards and physical properties of Cyclopropanesulfonyl chloride is
provided below for quick reference.

Table 1: Hazard Summary

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b164270?utm_src=pdf-interest
https://www.benchchem.com/product/b164270?utm_src=pdf-body
https://www.benchchem.com/product/b164270?utm_src=pdf-body
https://www.benchchem.com/product/b164270?utm_src=pdf-body
https://www.chemicalbook.com/msds/cyclopropanesulfonyl-chloride.htm
https://www.fishersci.com/store/msds?partNumber=AAH29107&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b164270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard . .
o GHS Pictogram Signal Word Hazard Statements

Classification
H314: Causes severe

Skin skin burns and eye

Corrosion/Irritation, waialt text Danger damage. H290: May

Category 1B be corrosive to
metals.[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to light yellow liquid[1]

Molecular Formula CsHsCIO:2S

Molecular Weight 140.59 g/mol

Density 1.38 g/mL at 25 °C

Boiling Point 60 °C /2 mmHg[1]

Flash Point 96 °C (204.8 °F) - closed cup

Storage Temperature

2-8 °C[1]

Reactivity

Moisture sensitive; reacts violently with water.[1]
Incompatible with strong oxidizing agents, water,

amines, and strong bases.[2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The following equipment must

be worn at all times when handling Cyclopropanesulfonyl chloride.

o Eye and Face Protection: Wear tightly fitting safety goggles conforming to NIOSH (US) or

EN166 (EU) standards.[1][3] An 8-inch minimum faceshield is also required to protect

against splashes.[1]
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¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., butyl rubber, Viton®) must be worn. Inspect
gloves for any signs of degradation or perforation before use.

o Protective Clothing: A flame-retardant lab coat and additional chemical-resistant apron are
required.[1][3] All skin surfaces should be covered.

» Respiratory Protection: All handling of Cyclopropanesulfonyl chloride must be conducted
within a certified chemical fume hood to avoid inhalation of vapors or mists.[2] If there is a
potential for exposure outside of a fume hood (e.g., large spills), a NIOSH/MSHA-approved
respirator with an appropriate cartridge for acid gases and organic vapors is necessary.[2]
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BENGHE

Hierarchy of Controls
Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls

(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Protects Eyes/Face Protects Hands/Skin Protects Body/Skin Protgcts Respiratory System

Required PPE f(i; Cyclopropanesulfonyl"Chloride

A4 A4

Face Shield & Goggles Chemical-Resistant Gloves Lab Coat & Apron Respirator (If needed)

Step 1: Preparation
- Review SDS

- Check Fume Hood
- Don PPE

Step 2: Handling
- Work in Fume Hood
- Avoid Incompatibles
- Controlled Dispensing

Step 3: Post-Handling
- Secure Storage

- Decontaminate
- Doff PPE

Click to download full resolution via product page

Step 4: Disposal
- Segregate Waste
- Label Correctly
- Arrange Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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